Cas no 88295-23-2 (N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine)

• Product Name: N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine
• CAS No: 88295-23-2
• MF: C₁₈H₁₇NO₇
• MW: 359.330085515976
• CID: 4553718
• Update Time: 2025-06-14

N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine Chemical and Physical Properties

Names and Identifiers

• N-Benzyloxycarbonyl DL-threo-β-(3,4-Methylenedioxyphenyl)serine
• (R,S)-rel-α-AMino-N-benzyloxycarbonyl-β-hydroxy-1,3-benzodioxole-5-propanoic Acid
• N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine

• Inchi： 1S/C18H17NO7/c20-16(12-6-7-13-14(8-12)26-10-25-13)15(17(21)22)19-18(23)24-9-11-4-2-1-3-5-11/h1-8,15-16,20H,9-10H2,(H,19,23)(H,21,22)/t15-,16+/m0/s1
• InChI Key： PHFXRWNRHDASFI-JKSUJKDBSA-N
• SMILES： c12OCOc1ccc([C@@H](O)[C@H](NC(OCc1ccccc1)=O)C(O)=O)c2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine

Comprehensive Analysis of N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine (CAS No. 88295-23-2)

N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine (CAS No. 88295-23-2) is a specialized chiral compound widely utilized in pharmaceutical research, organic synthesis, and biochemical studies. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the 3,4-methylenedioxyphenyl moiety, make it a valuable intermediate for designing peptide-based therapeutics and investigating enzyme inhibition mechanisms. The compound's DL-threo configuration further enhances its versatility in stereoselective reactions, aligning with the growing demand for enantiomerically pure compounds in drug development.

In recent years, the scientific community has shown increasing interest in N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine due to its potential applications in neuropharmacology and cancer research. The 3,4-methylenedioxyphenyl group, a common pharmacophore in bioactive molecules, is associated with modulating neurotransmitter systems and targeting oxidative stress pathways. Researchers frequently search for "Cbz-protected amino acid derivatives" or "methylenedioxyphenyl serine synthesis" to explore its synthetic routes and biological activities, reflecting its relevance in cutting-edge studies.

The compound's CAS No. 88295-23-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. Given the rising focus on green chemistry, optimized synthetic protocols for N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine now emphasize solvent reduction and catalytic efficiency, addressing sustainability concerns in industrial-scale production.

Beyond laboratory applications, this compound intersects with trending topics like precision medicine and computational drug design. Its structural complexity makes it a candidate for molecular docking simulations, where researchers investigate interactions with proteins like COMT (catechol-O-methyltransferase) or MAO (monoamine oxidase). Such studies often correlate with searches for "amino acid-based enzyme inhibitors" or "chiral building blocks for drug discovery," highlighting its multidisciplinary utility.

Quality control of CAS No. 88295-23-2 adheres to stringent pharmacopeial standards, ensuring batch-to-batch consistency for research use. Storage recommendations typically include protection from light and moisture, with stability data supporting long-term viability under inert conditions. As the pharmaceutical industry shifts toward peptide therapeutics, derivatives of N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine are increasingly explored for their bioavailability and metabolic resistance properties.

Emerging publications discuss the compound's role in glycopeptide engineering and bioconjugation, particularly in antibody-drug conjugates (ADCs). These applications resonate with search queries like "Cbz-group deprotection methods" or "serine derivatives for bioconjugation," underscoring its adaptability in advanced therapeutic modalities. Collaborative efforts between academia and industry continue to expand its profile in patent filings and preclinical studies.

In summary, N-Benzyloxycarbonyl DL-threo-b-(3,4-Methylenedioxyphenyl)serine (CAS No. 88295-23-2) represents a nexus of synthetic chemistry and biomedical innovation. Its structural motifs cater to evolving research needs, from neurodegenerative disease models to targeted drug delivery systems, while its well-documented synthetic pathways support scalable production. As scientific inquiries grow more specific—e.g., "stereoselective synthesis of methylenedioxyphenyl amino acids"—this compound remains a focal point for interdisciplinary advancement.